Cas no 2407353-18-6 (Boronic acid, B-(6-cyano-5-fluoro-3-pyridinyl)-)

• Product Name: Boronic acid, B-(6-cyano-5-fluoro-3-pyridinyl)-
• CAS No: 2407353-18-6
• MF: C₆H₄BFN₂O₂
• MW: 165.92
• CID: 5520492
• PubChem ID: 91882686
• Update Time: 2026-03-10

Boronic acid, B-(6-cyano-5-fluoro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(6-cyano-5-fluoro-3-pyridinyl)-
• B-(6-Cyano-5-fluoro-3-pyridinyl)boronic acid
• (6-Cyano-5-fluoropyridin-3-yl)boronic acid
• 2407353-18-6
• 6-cyano-5-fluoropyridin-3-ylboronic acid
• G67407
• EN300-7831533
• MFCD18260336

• Inchi： 1S/C6H4BFN2O2/c8-5-1-4(7(11)12)3-10-6(5)2-9/h1,3,11-12H
• InChI Key： JQPGTBISMXOREJ-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=C(C#N)N=C1)(O)O

Computed Properties

• Exact Mass: 166.0349857g/mol
• Monoisotopic Mass: 166.0349857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Boronic acid, B-(6-cyano-5-fluoro-3-pyridinyl)-

Boronic Acid, B-(6-Cyano-5-Fluoro-3-Pyridinyl)- (CAS No: 2407353-18-6)

Boronic acid, a class of compounds characterized by the presence of a boron atom bonded to two oxygen atoms and a hydroxyl group, has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. Among these, the compound B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid (CAS No: 2407353-18-6) stands out due to its unique structural features and versatile applications. This article delves into the properties, synthesis, and recent advancements in the utilization of this compound.

The molecular structure of B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid comprises a pyridine ring substituted with a cyano group at position 6 and a fluoro group at position 5. The boronic acid functionality (-B(OH)₂) is attached to position 3 of the pyridine ring. This arrangement imparts the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the role of boronic acids in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction facilitates the formation of carbon-carbon bonds between boronic acids and aryl halides in the presence of palladium catalysts. The substitution pattern on the pyridine ring in B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid enhances its reactivity in such reactions, making it a valuable intermediate in drug discovery and material synthesis.

The synthesis of B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid typically involves multi-step processes that include nucleophilic aromatic substitution and subsequent functionalization with boron reagents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

In terms of applications, B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid has been employed in the development of novel pharmaceutical agents targeting various diseases. For instance, its derivatives have shown potential as kinase inhibitors, which are crucial in anticancer therapy. Additionally, this compound serves as a building block in constructing advanced materials with tailored electronic properties.

The integration of computational chemistry tools has further enhanced our understanding of the electronic structure and reactivity of B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid. Density functional theory (DFT) studies have provided insights into its bonding characteristics and reaction mechanisms, aiding in the design of more efficient synthetic pathways.

In conclusion, B-(6-cyano-5-fluoro-3-pyridinyl) boronic acid (CAS No: 2407353-18-) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions, solidifying its importance in modern chemical science.